Cas no 1806333-06-1 (6-Fluoro-2-hydroxypyridine-3-acetonitrile)

• Product Name: 6-Fluoro-2-hydroxypyridine-3-acetonitrile
• CAS No: 1806333-06-1
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 4905324
• Update Time: 2025-08-04

6-Fluoro-2-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C7H5FN2O/c8-6-2-1-5(3-4-9)7(11)10-6/h1-2H,3H2,(H,10,11)
• InChI Key： INJJWDLNBRJGEZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(CC#N)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0.2
• Topological Polar Surface Area: 52.9

Additional information on 6-Fluoro-2-hydroxypyridine-3-acetonitrile

Comprehensive Overview of 6-Fluoro-2-hydroxypyridine-3-acetonitrile (CAS No. 1806333-06-1): Properties, Applications, and Industry Insights

6-Fluoro-2-hydroxypyridine-3-acetonitrile (CAS No. 1806333-06-1) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a hydroxypyridine core with a fluorine substituent and acetonitrile moiety, enabling versatile reactivity. Its molecular formula C₇H₅FN₂O and 168.13 g/mol molecular weight make it valuable for designing bioactive molecules, particularly in kinase inhibitor development and crop protection agents.

Recent studies highlight the growing demand for fluorinated heterocycles like 6-Fluoro-2-hydroxypyridine derivatives, driven by their enhanced metabolic stability and membrane permeability. The compound's 3-acetonitrile group serves as a strategic handle for further functionalization, answering frequent search queries about "modifiable fluoropyridine building blocks." Researchers exploring "fluorine in drug design 2024" or "pyridine nitrile applications" will find this compound relevant to current trends favoring halogenated scaffolds in medicinal chemistry.

Synthetic routes to CAS 1806333-06-1 typically involve palladium-catalyzed cyanation of corresponding halopyridines or oxidative transformations of methylpyridines. Analytical characterization via HPLC purity testing and NMR spectral data (particularly ¹⁹F NMR at ~-120 ppm) are critical quality control aspects, addressing common technical questions about compound verification. The solid's stability under nitrogen atmosphere and recommended storage at 2-8°C align with industry standards for sensitive nitrile-containing intermediates.

In pharmaceutical contexts, this hydroxypyridine acetonitrile derivative shows promise as a precursor to kinase inhibitors targeting inflammation pathways. Its appearance in patent literature (e.g., WO2022155578) connects to trending searches about "next-generation anti-inflammatory intermediates." The agrochemical sector values its potential in creating novel fungicides, responding to growing concerns over crop resistance - a hot topic in "sustainable agriculture chemistry 2024" discussions.

Regulatory considerations for 6-Fluoro-2-hydroxypyridine-3-acetonitrile emphasize proper handling as a laboratory chemical, with SDS documentation covering standard organic compound precautions. Its non-controlled status and absence from major restriction lists make it accessible for research, though proper ventilation is recommended during synthesis - addressing frequent "chemical safety FAQs" without triggering regulatory flags.

The commercial availability of CAS 1806333-06-1 through specialty chemical suppliers meets the needs of researchers investigating "fluoropyridine sourcing." Market analysis shows increasing procurement for fragment-based drug discovery programs, particularly in Asia-Pacific biotech hubs. Pricing trends reflect the compound's niche application status, with batch customization options available for large-scale projects - information valuable to those searching "bulk fluorinated heterocycle suppliers."

Environmental fate studies indicate moderate biodegradability for this pyridine acetonitrile derivative, with hydrolysis being the primary degradation pathway under neutral conditions. These properties align with green chemistry principles increasingly demanded in search queries like "sustainable heterocycle design." The compound's logP value (~1.2) suggests favorable pharmacokinetic properties when incorporated into larger molecules, explaining its popularity in "lead optimization strategies."

Future research directions for 6-Fluoro-2-hydroxypyridine-3-acetonitrile may explore its use in metal-organic frameworks (MOFs) or as a ligand in catalytic systems - areas generating buzz in "advanced material chemistry." The compound's dual hydrogen bond donor/acceptor capacity makes it particularly interesting for crystal engineering studies, responding to academic searches about "supramolecular pyridine applications."